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Cat. No.: B15568577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Brevianamide M, a member of the

complex family of indole alkaloids produced by Penicillium species. While the brevianamides,

particularly A and B, have been the subject of study since their initial discovery in Penicillium

brevicompactum, specific detailed protocols for the isolation of Brevianamide M are not

extensively documented in publicly available scientific literature. This guide, therefore,

synthesizes established methodologies for the isolation of related brevianamides to present a

robust, representative protocol for obtaining Brevianamide M. It covers the fermentation of the

source organism, extraction of metabolites, and chromatographic purification, supplemented

with quantitative data tables and process diagrams to facilitate understanding and replication in

a research setting.

Introduction to Brevianamides
Brevianamides are a class of prenylated indole alkaloids that are secondary metabolites of

fungi, primarily from the Penicillium and Aspergillus genera. The first of these compounds,

brevianamides A and B, were isolated from Penicillium brevicompactum. These compounds are

characterized by a conserved bicyclo[2.2.2]diazaoctane core and are derived from the amino

acids tryptophan and proline, along with one or more isoprene units. The structural diversity

within the brevianamide family leads to a range of biological activities, making them of interest

for drug discovery and development.
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Biosynthesis of Brevianamides
The biosynthesis of brevianamides is a complex enzymatic process. While the complete

pathway for all brevianamides is not fully elucidated, the core structure is understood to

originate from the non-ribosomal peptide synthesis of a diketopiperazine from L-tryptophan and

L-proline, which is then further modified by prenylation and a series of oxidative cyclizations.

The proposed biosynthetic pathway leading to the core brevianamide structure is illustrated

below.
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from-penicillium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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